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Introduction

Nonylamine, also known as 1-aminononane, is a primary aliphatic amine with a nine-carbon
chain. Its unique combination of a polar amine group and a long, nonpolar alkyl chain imparts
specific physicochemical characteristics that are crucial for its application in various fields,
including chemical synthesis, material science, and pharmacology. This technical guide
provides an in-depth overview of the core physicochemical properties of nonylamine, complete
with experimental protocols and logical workflows to aid researchers in their understanding and

utilization of this compound.

Physicochemical Properties of Nonylamine

The following tables summarize the key quantitative physicochemical properties of
nonylamine, providing a clear and structured overview for easy comparison and reference.

Table 1: General and Physical Properties of Nonylamine
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Property Value Reference

Molecular Formula CoH21N [1112][3]

Molecular Weight 143.27 g/mol [11[2][3]

Appearance Clear, c.olo.rless to slightly (4]

yellow liquid

Odor Amine-like, fishy [5]

Density 0.782 g/mL at 25 °C [1][6][7]

Boiling Point 201-202 °C [1][2][6]

Melting Point -1°C [1][2][8]

Refractive Index (n20/D) 1.433 [11[61[7]

Vapor Pressure 0.37 hPa at 25 °C [1]8]

Flash Point 63 °C (145.4 °F) [8][9][10]
Table 2: Solubility and Partitioning Behavior of Nonylamine

Property Value Reference

Water Solubility Slightly soluble [11[2]

pKa (of conjugate acid) 10.64 at 25 °C [1][4][11]

LogP (Octanol-Water Partition 3.396 - 3.7 al12]

Coefficient)

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of

nonylamine. These protocols are based on established analytical techniques for organic

compounds and can be adapted for the specific analysis of nonylamine.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for determining the boiling
point of a small liquid sample is the micro-boiling point or Thiele tube method.

Methodology:

Sample Preparation: A small amount of nonylamine (approximately 0.5 mL) is placed into a
small test tube or a fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample with the open end submerged.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the
thermometer is level with the sample. This assembly is then placed in a heating apparatus,
such as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil) or a melting point
apparatus with a heating block.

Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.

Observation: The heating is continued until a rapid and continuous stream of bubbles
emerges from the capillary tube. At this point, the heating is stopped.

Boiling Point Determination: As the apparatus cools, the stream of bubbles will slow down
and eventually stop. The moment the liquid begins to be drawn back into the capillary tube,
the temperature is recorded. This temperature is the boiling point of the liquid.[11][13]

Determination of Density

The density of a liquid is its mass per unit volume. It can be determined accurately using a
pycnhometer or a vibrating tube densimeter.

Methodology (using a pycnometer):
e Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

o Sample Filling: The pycnometer is filled with nonylamine, ensuring there are no air bubbles.
The temperature of the sample should be controlled and recorded.
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e Weighing: The filled pycnometer is weighed again.

e Calculation: The mass of the nonylamine is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the nonylamine by the known volume of the pycnometer.[14][15]

Determination of Melting Point

For substances that are solid at or near room temperature, the melting point is a critical
physical property. Since nonylamine has a melting point of -1 °C, this determination requires a
cooling bath.

Methodology:
o Sample Preparation: A small amount of liquid nonylamine is placed in a capillary tube.

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a cooling
bath (e.g., an ice-salt mixture or a cryostat).

e Cooling and Observation: The temperature of the bath is slowly lowered. The temperature at
which the first crystals appear (the freezing point) is recorded.

e Melting Observation: The bath is then allowed to warm up slowly. The temperature at which
the last crystals melt is recorded as the melting point. For a pure substance, the freezing and
melting points should be very close.[1][2]

Determination of Water Solubility

The solubility of a substance in a solvent is the maximum amount of that substance that can be
dissolved in a given amount of the solvent at a specific temperature.

Methodology (Titration Method):

o Saturated Solution Preparation: An excess of nonylamine is added to a known volume of
distilled water in a thermostated vessel.

o Equilibration: The mixture is stirred for a prolonged period (e.g., 24 hours) at a constant
temperature to ensure equilibrium is reached and a saturated solution is formed.
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e Phase Separation: The mixture is allowed to stand, and the undissolved nonylamine is
separated from the aqueous solution by filtration or centrifugation.

e Quantification: A known volume of the clear, saturated aqueous solution is taken, and the
concentration of dissolved nonylamine is determined by titration with a standardized acid
solution.

o Calculation: The solubility is then calculated and expressed in terms of mass per unit volume
(e.g., g/L) or as a mole fraction.[16][17]

Determination of pKa

The pKa is a measure of the acidity of a compound. For an amine, it refers to the pKa of its
conjugate acid. Potentiometric titration is a common method for its determination.

Methodology:
o Sample Preparation: A known concentration of nonylamine is dissolved in water.

 Titration Setup: A pH electrode is immersed in the solution, and the solution is stirred
continuously.

e Titration: A standardized solution of a strong acid (e.g., HCI) is added in small, known
increments.

o Data Collection: The pH of the solution is recorded after each addition of the acid.

o Data Analysis: A titration curve is constructed by plotting the pH versus the volume of acid
added. The pKa is the pH at the half-equivalence point, which is the point where half of the
amine has been protonated.[3][18]

Determination of LogP (Octanol-Water Partition
Coefficient)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. The
shake-flask method is the traditional and most reliable technique.

Methodology:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b085610?utm_src=pdf-body
https://www.benchchem.com/product/b085610?utm_src=pdf-body
https://pubs.aip.org/aip/jpr/article/41/4/043108/243228/IUPAC-NIST-Solubility-Data-Series-96-Amines-with
https://www.researchgate.net/publication/258071173_IUPAC-NIST_Solubility_Data_Series_96_Amines_with_Water_Part_2_C7-C24_Aliphatic_Amines
https://www.benchchem.com/product/b085610?utm_src=pdf-body
https://www.mdpi.com/2673-8015/3/2/16
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_pKa_of_Amine_and_Carboxylic_Acid_Groups_in_Amino_PEG_Linkers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Phase Preparation: n-Octanol and water are mutually saturated by shaking them together
and allowing the phases to separate.

o Sample Addition: A known amount of nonylamine is dissolved in a mixture of the pre-
saturated n-octanol and water in a separatory funnel.

o Equilibration: The funnel is shaken vigorously to allow for the partitioning of the nonylamine
between the two phases and then left to stand for the phases to separate completely.

» Concentration Measurement: The concentration of nonylamine in both the n-octanol and
water phases is determined using a suitable analytical technique, such as gas
chromatography (GC) or high-performance liquid chromatography (HPLC).

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of
nonylamine in the n-octanol phase to its concentration in the agueous phase. The LogP is
the base-10 logarithm of P.[12][19]

Visualizations

The following diagrams illustrate key experimental workflows for the characterization of
nonylamine's physicochemical properties.
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LogP Determination
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Boiling Point Determination

Place Nonylamine in Test Tube Invert Capillary Tube Heat in Thiele Tube Observe Bubble Stream Cool and Record Temperature

Click to download full resolution via product page

Caption: Experimental workflows for determining key physicochemical properties of
nonylamine.

Conclusion

This technical guide provides a consolidated resource for understanding the fundamental
physicochemical properties of nonylamine. The tabulated data offers a quick reference for
researchers, while the detailed experimental protocols provide a practical foundation for the
accurate measurement of these properties. The provided workflow diagrams further clarify the
logical steps involved in these experimental determinations. A thorough understanding of these
properties is essential for the effective and safe application of nonylamine in research and
development across various scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085610#nonylamine-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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